Cas no 1267322-14-4 (1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267322-14-4
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 5790567
• PubChem ID: 53489603
• Update Time: 2025-06-09

1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-5-ethyltriazole-4-carboxylic acid
• 1-[(2-chlorophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(2-chlorobenzyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 1267322-14-4
• AKOS005364931
• EN300-1610107
• STL166162
• CS-0296538
• 1-(2-Chloro-benzyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(2-chlorophenyl)methyl]-5-ethyl-
• 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H12ClN3O2/c1-2-10-11(12(17)18)14-15-16(10)7-8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H,17,18)
• InChI Key： SACGDPPOCTYXSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(C(=O)O)N=N1)CC

Computed Properties

• Exact Mass: 265.0618043g/mol
• Monoisotopic Mass: 265.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267322-14-4)

1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1267322-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including its aromatic ring system and the presence of both chloro and ethyl substituents, contribute to its unique chemical properties and potential pharmacological effects.

The 1H-1,2,3-triazole core is a key pharmacophore in many bioactive molecules, exhibiting properties that make it suitable for interaction with biological targets such as enzymes and receptors. In particular, the 4-carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. The 2-chlorophenylmethyl group introduces a lipophilic character to the molecule, which can influence its solubility and membrane permeability—critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This potential has opened up avenues for exploring its therapeutic applications in conditions such as arthritis and autoimmune disorders.

Moreover, the 5-ethyl substituent in the triazole ring modifies the electronic properties of the molecule, which can be fine-tuned to optimize pharmacokinetic parameters. Such modifications are essential for improving drug efficacy while minimizing side effects. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments indicate that it may interfere with signal transduction pathways by modulating the activity of key enzymes. For instance, preliminary data suggests that it could inhibit the activity of cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis—a critical step in inflammation regulation. However, further research is needed to validate these findings and to explore potential off-target effects.

The synthesis of 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the triazole ring efficiently. These techniques not only improve yield but also allow for greater scalability—a crucial factor for industrial applications.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing this compound reliably. Quality control measures must be stringent to guarantee consistency in batch-to-batch performance. Additionally, thorough characterization using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is necessary to confirm the identity and purity of the final product.

The potential applications of 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its structural versatility. For example, derivatives of this compound may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid for therapeutic purposes. Collaborative efforts between chemists and biologists are essential for translating laboratory discoveries into tangible benefits for patients worldwide. By leveraging cutting-edge technologies and interdisciplinary approaches, we can accelerate the development of novel treatments that address unmet medical needs.

In conclusion,1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267322-14-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Continued investigation into its mechanisms of action will likely uncover new therapeutic opportunities across multiple disease areas. As synthetic methodologies improve and regulatory frameworks evolve,this compound stands poised to make meaningful contributions to human health.